Cas no 313996-28-0 (3(2H)-Cyclopentapyrazolone,1,6-dihydro-2-phenyl-)

• Product name: 3(2H)-Cyclopentapyrazolone,1,6-dihydro-2-phenyl-
• CAS No: 313996-28-0
• MF: C₁₂H₁₀N₂O
• MW: 198.2206
• CID: 301047
• PubChem ID: 45118087

3(2H)-Cyclopentapyrazolone,1,6-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Cyclopentapyrazolone,1,6-dihydro-2-phenyl-
• 2-phenyl-1,6-dihydrocyclopenta[c]pyrazol-3-one
• 313996-28-0
• 2-phenyl-1,2-dihydrocyclopenta[c]pyrazol-3(6H)-one

• Inchi： InChI=1S/C12H10N2O/c15-12-10-7-4-8-11(10)13-14(12)9-5-2-1-3-6-9/h1-7,13H,8H2
• InChI Key： SUWGVXRYEIYZFG-UHFFFAOYSA-N
• SMILES： C1(N2C(=O)C3C=CCC=3N2)C=CC=CC=1

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• PSA: 32.34